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Abstract & Scientific Rationale
Lactosylceramide (LacCer), also designated as CDw17, is a neutral glycosphingolipid highly

enriched in the plasma membranes of human neutrophils, macrophages, and aortic smooth

muscle cells. Unlike protein antigens, LacCer resides within lipid rafts—cholesterol-rich

microdomains that serve as signaling platforms for Src family kinases (e.g., Lyn) and mediate

chemotaxis, phagocytosis, and superoxide generation.

Analyzing LacCer by flow cytometry presents unique challenges:

Low Profile: As a lipid, the carbohydrate headgroup (Galβ1-4Glcβ1-Cer) is close to the

membrane surface, often causing steric hindrance for detection reagents.

IgM Isotype: The primary specific antibody clone, T5A7, is an IgM.[1][2] Direct conjugation of

fluorophores to IgM is often inefficient and can compromise antigen binding.
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Fluidity: Lipid rafts are highly dynamic; improper temperature control causes antigen capping

or internalization.

The Solution: Biotin-Streptavidin Amplification To overcome these limitations, this protocol

utilizes a Biotin-Streptavidin (SA) "Sandwich" approach. By using a biotinylated anti-LacCer

IgM followed by a high-brightness Streptavidin-Fluorophore conjugate (e.g., SA-PE or SA-

APC), researchers achieve signal amplification that reveals low-density lipid domains invisible

to direct staining methods.

Mechanism of Action
The following diagram illustrates the molecular assembly required for specific LacCer detection.

Note the use of the Biotin-Streptavidin bridge to extend the fluorophore away from the crowded

lipid bilayer, reducing steric hindrance.
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Figure 1:Molecular architecture of the LacCer detection complex.[3] The Biotin-Streptavidin

linkage provides signal amplification and spatial separation from the membrane.

Materials & Reagents
Critical Reagents

Reagent Specification Purpose

Primary Antibody

Anti-Human/Mouse CDw17

(LacCer), Clone T5A7,

Biotinylated

Specific recognition of LacCer

in lipid rafts.[4]

Secondary Reagent
Streptavidin-Phycoerythrin

(SA-PE) or SA-APC

High-intensity signal

amplification.

Isotype Control
Mouse IgM Isotype Control,

Biotinylated

Essential to quantify non-

specific background binding of

IgM.

Fc Block
Human TruStain FcX™ or Anti-

Mouse CD16/32

Prevents IgM binding to Fc

receptors (crucial in

neutrophils).

Viability Dye Propidium Iodide (PI) or DAPI
Exclude dead cells (dead cells

bind IgM non-specifically).

Buffers
FACS Buffer (Lipid-Safe): PBS (Ca2+/Mg2+ free) + 1.0% BSA + 2 mM EDTA + 0.1% Sodium

Azide.

Note: Avoid Fetal Bovine Serum (FBS) if possible, as it contains endogenous biotin and

lipids that may interfere. BSA is cleaner.

Note: Keep ICE COLD (4°C) at all times.

Comprehensive Protocol
Phase 1: Sample Preparation
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Objective: Isolate cells without disrupting lipid rafts.

Harvest Cells:

Suspension Cells (Neutrophils/Leukocytes): Wash 2x in cold PBS.[5]

Adherent Cells:Do not use Trypsin. Trypsin can cleave membrane proteins that stabilize

lipid rafts. Use Accutase or gently scrape cells in cold PBS.

Count & Adjust: Resuspend cells at

cells/mL in cold FACS Buffer.

Aliquot: Transfer

(

cells) per tube/well.

Phase 2: Blocking & Staining
Objective: Maximize Signal-to-Noise Ratio.

CRITICAL: Perform all steps on wet ice (4°C). Lipid rafts become fluid at room temperature,

leading to antibody-induced patching/capping and internalization of the LacCer signal.

Fc Receptor Blocking:

Add

of Fc Block (specific to species).

Incubate 10 minutes on ice. Do not wash.

Primary Staining (Biotinylation):

Add Biotin-Anti-LacCer (Clone T5A7) or Biotin-IgM Isotype Control.

Recommended Titration: Start at
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per test (titrate for your specific lot).

Incubate 30-45 minutes on ice in the dark.

Wash 1:

Add 2 mL cold FACS Buffer.

Centrifuge at 350 x g for 5 min at 4°C.

Aspirate supernatant.

Secondary Staining (Amplification):

Resuspend pellet in

FACS Buffer containing Streptavidin-PE (typically 1:200 to 1:500 dilution).

Incubate 20-30 minutes on ice in the dark.

Wash 2:

Repeat Wash Step 6 (2x recommended to remove excess Streptavidin).

Phase 3: Acquisition
Viability Staining:

Resuspend in

cold FACS Buffer.

Add Viability Dye (e.g., PI) 5 minutes prior to acquisition.

Acquire: Run on flow cytometer immediately. Do not fix if possible (fixation can alter lipid

conformation), but if necessary, use 1-2% PFA for 10 mins max.

Experimental Workflow Visualization
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Figure 2:Step-by-step workflow for indirect immunofluorescence staining of LacCer.

Data Analysis & Expected Results
Gating Strategy

FSC vs. SSC: Exclude debris.

Singlets (FSC-A vs. FSC-H): Exclude doublets.

Viability (PI Negative):Crucial. Dead cells have compromised membranes and will trap IgM

antibodies, leading to false positives.

Histogram (PE/APC): Compare T5A7-Biotin vs. Isotype-Biotin.

Quantitative Output
Summarize your findings using the Geometric Mean Fluorescence Intensity (gMFI).

Sample ID Condition
Staining
Reagent

gMFI (PE)
Fold Change
(vs Isotype)

Tube 1 Unstimulated
Biotin-IgM

Isotype + SA-PE
150 1.0 (Baseline)

Tube 2 Unstimulated
Biotin-T5A7 +

SA-PE
4,500 30.0

Tube 3

Lipid Raft

Disruptor (M

CD)

Biotin-T5A7 +

SA-PE
1,200

8.0 (Loss of

Signal)
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Interpretation: A specific LacCer signal should be at least 1 log decade higher than the isotype

control. Treatment with Methyl-beta-cyclodextrin (M

CD), which depletes cholesterol and disrupts rafts, should significantly reduce T5A7 binding,
confirming the lipid-raft dependence of the antigen.

Troubleshooting & "Pro-Tips"
IgM Aggregation: IgM antibodies are large pentamers/hexamers and tend to aggregate

during storage. Spin down the antibody stock at 10,000 x g for 5 minutes before diluting to

remove aggregates that cause "speckling" on the flow cytometer.

Endogenous Biotin: If using cells with high metabolic activity (e.g., hepatocytes) or

permeabilized cells, endogenous biotin in mitochondria can bind Streptavidin. Since this

protocol targets surface LacCer on live cells, this is rarely an issue, but be aware if viability is

low.

Steric Hindrance: If the signal is weak, consider increasing the spacer length. Use a Biotin-

LC-IgM (Long Chain) if available, or ensure the Streptavidin conjugate is not too bulky (e.g.,

avoid SA-Tandem dyes if steric hindrance is suspected; SA-PE is usually optimal).

References
Iwabuchi, K., et al. (2015).[6] "Properties and functions of lactosylceramide from mouse

neutrophils." Glycobiology, 25(6), 655–668.

Nakayama, H., et al. (2016). "Lactosylceramide-enriched lipid microdomains mediate human

neutrophil chemotaxis." Journal of Leukocyte Biology.

Symington, F. W., et al. (1984). "Monoclonal antibody specific for lactosylceramide."[1][2][3]

Journal of Biological Chemistry, 259(9), 6008-6012.

Thermo Fisher Scientific. "Surface Marker Analysis by Flow Cytometry: Two-Step Staining

with Biotinylated Antibodies."

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://academic.oup.com/glycob/article-pdf/25/6/655/5851493/cwv008.pdf
https://pubmed.ncbi.nlm.nih.gov/6585365/
https://www.glycoepitope.jp/epitopes/EP0078/antibody
https://www.mdpi.com/1422-0067/22/4/1816
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164714?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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